Tretinoin

• CAS No.: 302-79-4
• Product Name: Tretinoin
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
• Standard InChI: InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
• Standard InChIKey: SHGAZHPCJJPHSC-YCNIQYBTSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C
• SMILES: O=C(O)/C=C(C)/C=C/C=C(C)/C=C/C1=C(C)CCCC1(C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
• Appearance: Solid powder
• Colorform: Yellow to light-orange crystalline powder; Crystals from ethanol
• Melting Point: 354 to 360 °F (NTP, 1992); 372 to 374 °F (NTP, 1992); 181 °C; 181.0 °C; 180-182 °C; 181°C
• Physical Description: All-trans-retinoic acid is a yellow to light-orange crystalline powder. (NTP, 1992); Cis-retinoic acid is a yellow-orange to orange crystalline powder; orange-brown chunky solid. (NTP, 1992); Solid
• Description: Tretinoin is a naturally-occurring acid of retinol. Tretinoin binds to and activates retinoic acid receptors (RARs), thereby inducing changes in gene expression that lead to cell differentiation, decreased cell proliferation, and inhibition of tumorigenesis. This agent also inhibits telomerase, resulting in telomere shortening and eventual apoptosis of some tumor cell types. The oral form of tretinoin has teratogenic and embryotoxic properties.; Isotretinoin is a vitamin A derivative used in the treatment of severe acne and some forms of skin, head and neck cancer. Isotretinoin, like many retinoids, can lead to increase in serum aminotransferase levels, but, unlike acitretin and etretinate, isotretinoin has not been clearly implicated in cases of clinically apparent acute liver injury with jaundice.; Tretinoin, also known as all-trans-retinoic acid (ATRA), is a naturally occurring derivative of vitamin A (retinol). Retinoids such as tretinoin are important regulators of cell reproduction, proliferation, and differentiation and are used to treat acne and photodamaged skin and to manage keratinization disorders such as ichthyosis and keratosis follicularis. Tretinoin also represents the class of anticancer drugs called differentiating agents and is used in the treatment of acute promyelocytic leukemia (APL).
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 13497-05-7 (hydrochloride salt)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 77° F (NTP, 1992); less than 1 mg/mL at 72° F (NTP, 1992); <0.1 g/100 mL; In water, 2.48X10-2 mg/L at 25 °C (est); Practically insoluble in water; Soluble in DMSO; slightly soluble in polyethylene glycol 400, octanol, ethanol; practically insoluble in mineral oil, glycerin; ... Soluble in ether; slightly soluble in ... chloroform.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Acid, all-trans-Retinoic; Acid, beta-all-trans-Retinoic; Acid, Retinoic; Acid, trans-Retinoic; Acid, Vitamin A; all trans Retinoic Acid; all-trans-Retinoic Acid; beta all trans Retinoic Acid; beta-all-trans-Retinoic Acid; Potassium Salt, Tretinoin; Retin A; Retin-A; Retinoic Acid; Salt, Tretinoin Potassium; Salt, Tretinoin Sodium; Salt, Tretinoin Zinc; Sodium Salt, Tretinoin; trans Retinoic Acid; trans-Retinoic Acid; Tretinoin; Tretinoin Potassium Salt; Tretinoin Sodium Salt; Tretinoin Zinc Salt; Vesanoid; Vitamin A Acid; Zinc Salt, Tretinoin
• Vapor Pressure: 1.02X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 444795
• Last Modified: Nov 11 2021